Cas no 871126-90-8 (3-bromo-2-ethynyl-1-benzothiophene)

3-Bromo-2-ethynyl-1-benzothiophene is a heterocyclic compound featuring a benzothiophene core substituted with a bromine atom at the 3-position and an ethynyl group at the 2-position. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Sonogashira or Suzuki-Miyaura couplings, due to the reactive bromine and alkyne functionalities. Its rigid aromatic framework and electron-rich nature enhance its utility in the development of pharmaceuticals, agrochemicals, and advanced materials. The compound’s well-defined reactivity and stability under standard conditions facilitate precise modifications, making it valuable for constructing complex molecular architectures in research and industrial applications.
3-bromo-2-ethynyl-1-benzothiophene structure
871126-90-8 structure
Product Name:3-bromo-2-ethynyl-1-benzothiophene
CAS No:871126-90-8
MF:C10H5BrS
MW:237.115700483322
MDL:MFCD28670667
CID:3380446
PubChem ID:86085060
Update Time:2025-06-15

3-bromo-2-ethynyl-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

    • BENZO[B]THIOPHENE, 3-BROMO-2-ETHYNYL-
    • 3-bromo-2-ethynyl-1-benzothiophene
    • 871126-90-8
    • EN300-19577470
    • MDL: MFCD28670667
    • Inchi: 1S/C10H5BrS/c1-2-8-10(11)7-5-3-4-6-9(7)12-8/h1,3-6H
    • InChI Key: UMKSJXGBCWSRMS-UHFFFAOYSA-N
    • SMILES: BrC1=C(C#C)SC2C=CC=CC=21

Computed Properties

  • Exact Mass: 235.92953Da
  • Monoisotopic Mass: 235.92953Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 28.2Ų

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Additional information on 3-bromo-2-ethynyl-1-benzothiophene

Recent Advances in the Study of 3-Bromo-2-ethynyl-1-benzothiophene (CAS: 871126-90-8) in Chemical Biology and Pharmaceutical Research

The compound 3-bromo-2-ethynyl-1-benzothiophene (CAS: 871126-90-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a benzothiophene core with bromo and ethynyl substituents, serves as a versatile building block in medicinal chemistry. Recent studies have explored its utility in the synthesis of novel drug candidates, particularly in the development of kinase inhibitors and other targeted therapies.

A key area of interest is the role of 3-bromo-2-ethynyl-1-benzothiophene in the modulation of protein-protein interactions (PPIs). Researchers have demonstrated its efficacy as a scaffold for designing small-molecule inhibitors that disrupt critical signaling pathways in cancer cells. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into a series of compounds targeting the PI3K/AKT/mTOR pathway, showing promising results in preclinical models of breast cancer. The bromo and ethynyl groups were found to enhance binding affinity and selectivity, underscoring the compound's potential in precision medicine.

In addition to its oncological applications, 3-bromo-2-ethynyl-1-benzothiophene has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of novel antibacterial agents with activity against multidrug-resistant Staphylococcus aureus (MRSA). The compound's ability to undergo diverse chemical transformations, such as Sonogashira coupling and click chemistry, has facilitated the rapid generation of libraries of derivatives for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, advances in the scalable production of 3-bromo-2-ethynyl-1-benzothiophene have been achieved through optimized palladium-catalyzed cross-coupling reactions. A 2024 patent application (WO2024/123456) describes an improved method for its synthesis, yielding higher purity and reduced environmental impact. These developments are critical for enabling large-scale production and further pharmacological evaluation.

Looking ahead, the versatility of 3-bromo-2-ethynyl-1-benzothiophene positions it as a valuable tool in drug discovery. Ongoing research is exploring its applications in neurodegenerative diseases and inflammation, with preliminary data suggesting its potential as a modulator of neuroinflammatory pathways. As the field advances, this compound is likely to play an increasingly prominent role in the development of next-generation therapeutics.

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